4-Methylphenyl 3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl sulfide

• IUPAC Name: 5-(4-methylphenyl)sulfanyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazine
• InChI: InChI=1S/C17H12F3N3S/c1-11-7-9-13(10-8-11)24-16-14(17(18,19)20)22-23-15(21-16)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key: CDNYNMZLOATBDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(N=NC(=N2)C3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C17H12F3N3S
• Molecular Weight: 347.4 g/mol
• CAS No.: 383148-13-8

Description

4-Methylphenyl 3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl sulfide is a useful research compound. Its molecular formula is C17H12F3N3S and its molecular weight is 347.36. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

Studies have focused on the structural analysis and synthesis of related compounds, demonstrating their potential in creating materials with specific properties. For example, the synthesis and structural study of various phosphines and their derivatives reveal insights into their conformational behavior and electronic distribution, which are crucial for designing compounds with desired reactivity and stability (Montes-Tolentino et al., 2018).

Water Treatment Technologies

Innovations in water treatment technologies have employed sulfonated aromatic diamine monomers for preparing thin-film composite nanofiltration membranes. These membranes show enhanced water flux and dye rejection capabilities, indicating the utility of similar sulfide compounds in environmental applications (Liu et al., 2012).

Molecular and Electronic Structure Investigations

Quantum mechanical calculations and spectroscopic analyses of related triazine derivatives provide deep insights into their molecular and electronic structures. Such studies are foundational for understanding the interaction mechanisms of these compounds at the atomic level, which is vital for applications in drug design, material science, and catalysis (Govindasamy & Gunasekaran, 2015).

Materials Engineering

Research into the rational design of open frameworks based on lanthanide(III) sulfonate-phosphonate clusters shows the potential of sulfide derivatives in developing new materials with specific luminescent and magnetic properties. Such materials have applications in sensors, displays, and quantum computing (Du et al., 2006).

Organic Synthesis and Chemistry

Sulfur-containing compounds, including sulfones and sulfides, play critical roles in organic synthesis and chemistry. Their applications range from acting as oxidants to facilitating Julia-Kocienski olefination reactions. The versatility of these compounds underscores their importance in synthetic organic chemistry and potential pharmaceutical applications (Jennings et al., 2001; Alonso et al., 2005).